N-(3-methoxyphenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12N4O3S/c1-19-9-4-2-3-8(5-9)14-11(18)7-20-12-15-10(17)6-13-16-12/h2-6H,7H2,1H3,(H,14,18)(H,15,16,17)
• InChI Key: BKRWWLGSKYPQEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C12H12N4O3S
• Molecular Weight: 292.32 g/mol

Description

N-(3-methoxyphenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide, also known as MOT, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of triazine derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has highlighted the synthesis of new analogs of this compound, showing significant antimicrobial activities. Kumar et al. (2019) synthesized a series of N-aryl substituted phenyl acetamide analogs starting from commercially available, inexpensive phthalic anhydride. These compounds were tested for their inhibitory activity against the HCT 116 cancer cell line and exhibited promising results, with N-(3-methoxyphenyl)-2-(4-(3-methyl-[1,2,4]triazolo[3,4-a]phthalazin-6-yl)phenyl) acetamide among the active compounds with IC50 values ranging from 70 to 90 µg mL-1. Additionally, these compounds showed antimicrobial activities, highlighting their potential in therapeutic applications beyond cancer treatment (G. Kumar et al., 2019).

Anti-HIV Activity

Another study focused on the synthesis of amino acid derivatives containing the triazine moiety, investigating their potential anti-HIV activities. Hamad et al. (2010) synthesized a new series of compounds with promising inhibitory activity against HIV-1 and HIV-2 in MT-4 cells. This research suggests the potential of N-(3-methoxyphenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide derivatives as leads in the development of new antiviral agents, demonstrating significant in vitro activity for the replication of HIV-1, which could offer a new direction for antiviral drug development (Nawar S. Hamad et al., 2010).

Enzyme Inhibitory Activities

Research by Virk et al. (2018) explored the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide via conventional and microwave-assisted protocols. These compounds were evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. The study found compound 8g to demonstrate good activity against these enzymes, highlighting the potential therapeutic applications of these compounds in treating diseases associated with enzyme dysfunction (N. Virk et al., 2018).